Cas no 1291790-28-7 ((S)-2-(3-Bromophenyl)-4-t-butyl-4,5-dihydrooxazole)

• Product Name: (S)-2-(3-Bromophenyl)-4-t-butyl-4,5-dihydrooxazole
• CAS No: 1291790-28-7
• MF: C₁₃H₁₆BrNO
• MW: 282.176242828369
• MDL: MFCD18837611
• CID: 1037561
• PubChem ID: 54759068
• Update Time: 2025-06-08

(S)-2-(3-Bromophenyl)-4-t-butyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3-Bromophenyl)-4-(tert-butyl)-4,5-dihydrooxazole
• (4S)-2-(3-bromophenyl)-4-tert-butyl-4,5-dihydro-1,3-oxazole
• A-3118
• 1291790-28-7
• DB-362409
• AKOS015908008
• Oxazole, 2-(3-bromophenyl)-4-(1,1-dimethylethyl)-4,5-dihydro-, (4S)-
• (S)-2-(3-Bromophenyl)-4-t-butyl-4,5-dihydrooxazole
• MFCD18837611
• DTXSID40716673
• CS-0209071
• A920200
• AS-43432

• MDL： MFCD18837611
• Inchi： 1S/C13H16BrNO/c1-13(2,3)11-8-16-12(15-11)9-5-4-6-10(14)7-9/h4-7,11H,8H2,1-3H3/t11-/m1/s1
• InChI Key： CSYTWKXWVGPLIJ-LLVKDONJSA-N
• SMILES： BrC1=CC=CC(=C1)C1=N[C@H](CO1)C(C)(C)C

Computed Properties

• Exact Mass: 281.04200
• Monoisotopic Mass: 281.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59000
• LogP: 3.07620

(S)-2-(3-Bromophenyl)-4-t-butyl-4,5-dihydrooxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (S)-2-(3-Bromophenyl)-4-t-butyl-4,5-dihydrooxazole

Chemical Profile of (S)-2-(3-Bromophenyl)-4-t-butyl-4,5-dihydrooxazole (CAS No. 1291790-28-7)

The compound (S)-2-(3-Bromophenyl)-4-t-butyl-4,5-dihydrooxazole (CAS No. 1291790-28-7) represents a significant advancement in the field of pharmaceutical chemistry. This enantiomerically pure oxazole derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a 3-bromophenyl substituent and a bulky t-butyl group at the 4-position of the oxazole ring contributes to its distinct chemical properties, making it a valuable scaffold for drug discovery and development.

In recent years, oxazole derivatives have been extensively studied for their potential therapeutic applications. These heterocyclic compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of the (S)-enantiomer in this compound is particularly noteworthy, as enantioselectivity plays a crucial role in determining the efficacy and safety of pharmaceutical agents. The stereochemical purity of this compound ensures that it can be effectively evaluated in preclinical and clinical studies without the interference of its racemic counterpart.

The 3-bromophenyl moiety in the molecule is a key feature that influences its interactions with biological targets. Bromine atoms are known to enhance binding affinity due to their ability to form strong π-stacking interactions and polar bonds with aromatic residues in proteins. This property makes the compound an attractive candidate for further derivatization and optimization as a lead compound in drug design. Additionally, the electron-withdrawing nature of the bromine atom can modulate the electronic properties of the aromatic ring, thereby affecting its reactivity and binding mode.

On the other hand, the t-butyl group at the 4-position of the oxazole ring introduces steric hindrance, which can be leveraged to improve pharmacokinetic profiles such as solubility and metabolic stability. Bulky substituents are often employed in medicinal chemistry to enhance binding selectivity by occupying hydrophobic pockets or reducing off-target interactions. The combination of these structural elements in (S)-2-(3-Bromophenyl)-4-t-butyl-4,5-dihydrooxazole suggests that it may exhibit high specificity for certain biological targets while minimizing side effects.

Recent studies have highlighted the importance of oxazole derivatives in addressing various therapeutic challenges. For instance, modifications to the oxazole core have led to compounds with enhanced activity against resistant bacterial strains and improved efficacy in treating chronic inflammatory diseases. The structural features of this compound align well with these trends, positioning it as a promising candidate for further investigation. Researchers are particularly interested in exploring its potential as an inhibitor of enzymes involved in cancer cell proliferation and metabolism.

In vitro studies have demonstrated that derivatives of this class exhibit significant inhibitory effects on key enzymes such as kinases and phosphodiesterases. The precise arrangement of functional groups in (S)-2-(3-Bromophenyl)-4-t-butyl-4,5-dihydrooxazole is thought to contribute to its potent activity by optimizing interactions with active sites on these enzymes. Furthermore, computational modeling has been used to predict binding affinities and identify potential binding modes, providing valuable insights into how this compound might interact with biological targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and enantiomeric purity. Advanced synthetic techniques such as asymmetric hydrogenation and chiral resolution have been employed to obtain the desired stereoisomer. These methods ensure that impurities are minimized, which is critical for pharmaceutical applications where purity directly impacts efficacy and safety.

As research progresses, additional derivatives of this compound are being synthesized to explore new therapeutic avenues. By systematically modifying substituents such as the bromine atom or introducing new functional groups, chemists can fine-tune biological activities and improve pharmacological profiles. This iterative approach is essential for developing novel drugs that meet stringent regulatory requirements and deliver optimal patient outcomes.

The growing interest in heterocyclic compounds like oxazoles underscores their versatility as pharmacological tools. Their ability to modulate biological processes through diverse mechanisms makes them indispensable in modern drug discovery. The unique combination of structural features in (S)-2-(3-Bromophenyl)-4-t-butyl-4,5-dihydrooxazole highlights its potential as a lead compound for future therapies targeting complex diseases.